Cas no 37028-84-5 (3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid)

• Product Name: 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid
• CAS No: 37028-84-5
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• MDL: MFCD00245717
• CID: 921896
• PubChem ID: 285710
• Update Time: 2025-10-05

3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-methylphenyl)sulfonyl]amino}benzoic acid
• 3-(TOLUENE-4-SULFONYLAMINO)-BENZOIC ACID
• 3-[(4-methylphenyl)sulfonylamino]benzoate
• 3-[[(4-methylphenyl)sulfonyl]amino]Benzoic acid
• 3-(((4-Methylphenyl)sulfonyl)amino)benzoic acid
• benzoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-
• EN300-08704
• Z45636566
• CS-0307842
• DTXSID70958201
• 3-[(4-methylphenyl)sulfonylamino]benzoic acid
• SR-01000579662-1
• MFCD00245717
• NSC-143118
• SR-01000579662
• 3-([(4-Methylphenyl)sulfonyl]amino)benzoic acid
• 3-(4-methylbenzenesulfonamido)benzoic acid
• SCHEMBL11025715
• Oprea1_340321
• 3-([(4-Methylphenyl)sulfonyl]amino)benzoic acid #
• AKOS000264498
• 3-(4-Methylphenylsulfonamido)Benzoic Acid
• 3-((4-methylphenyl)sulfonamido)benzoic acid
• 3-[(4-Methylbenzene-1-sulfonyl)amino]benzoic acid
• CHEMBL2172250
• 37028-84-5
• Oprea1_483798
• NSC143118
• MS-7237
• BDBM50396735
• EU-0029826
• SB82138
• Benzoic acid, 3-(4-tolylsulfonylamino)-
• FEPILVGKCQHGLG-UHFFFAOYSA-N
• 3-(4-Methylphenylsulfonamido)BenzoicAcid
• STK045555
• 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid

• MDL： MFCD00245717
• Inchi： 1S/C14H13NO4S/c1-10-5-7-13(8-6-10)20(18,19)15-12-4-2-3-11(9-12)14(16)17/h2-9,15H,1H3,(H,16,17)
• InChI Key： FEPILVGKCQHGLG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 291.05659
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47
• LogP: 3.64780

3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid

Recent Advances in the Study of 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid (CAS: 37028-84-5)

In recent years, the compound 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid (CAS: 37028-84-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly as an intermediate in the synthesis of novel bioactive molecules. The compound's unique structural features, including the sulfonylamino and carboxylic acid functional groups, make it a versatile scaffold for drug development.

A recent study published in the *Journal of Medicinal Chemistry* explored the role of 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid as a key intermediate in the synthesis of COX-2 inhibitors. The researchers demonstrated that this compound could be efficiently modified to produce derivatives with enhanced selectivity and potency against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The study highlighted the compound's ability to serve as a building block for designing anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

Another significant development was reported in a *Bioorganic & Medicinal Chemistry Letters* article, which investigated the anticancer properties of derivatives synthesized from 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid. The study revealed that certain modifications to the core structure resulted in compounds with potent inhibitory activity against tyrosine kinases, particularly those involved in cancer cell proliferation. The findings suggest that this compound could be a valuable starting point for developing targeted cancer therapies.

In addition to its therapeutic potential, recent research has also focused on the pharmacokinetic properties of 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid. A *European Journal of Pharmaceutical Sciences* study evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles using in vitro and in silico models. The results indicated favorable bioavailability and metabolic stability, further supporting its utility as a drug candidate or intermediate.

The synthesis and scalability of 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid have also been addressed in recent industrial research. A patent filed by a leading pharmaceutical company described an optimized synthetic route that improves yield and reduces production costs. This advancement is expected to facilitate large-scale production and broader application of the compound in drug discovery pipelines.

In conclusion, the latest research underscores the multifaceted potential of 3-{(4-Methylphenyl)sulfonylamino}benzenecarboxylic Acid (CAS: 37028-84-5) in drug development. Its role as a versatile intermediate, combined with its promising biological activities, positions it as a compound of significant interest for future therapeutic innovations. Ongoing studies are likely to further elucidate its mechanisms of action and expand its applications in treating various diseases.